5,6-Dimethylthieno[2,3-d]pyrimidine-4-thiol

• IUPAC Name: 5,6-dimethyl-3H-thieno[2,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C8H8N2S2/c1-4-5(2)12-8-6(4)7(11)9-3-10-8/h3H,1-2H3,(H,9,10,11)
• InChI Key: BPXRXYWYEMPYQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=S)NC=N2)C
• Molecular Formula: C8H8N2S2
• Molecular Weight: 196.3 g/mol
• CAS RN: 307512-33-0

Description

5,6-Dimethylthieno[2,3-d]pyrimidine-4-thiol is a chemical compound with the empirical formula C8H8N2S2. It has a molecular weight of 196.29. This compound is typically sold in solid form.

Synthesis Analysis

The synthesis of this compound and its derivatives often involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group.

Molecular Structure Analysis

The molecular structure of this compound includes two nitrogen atoms at positions 1 and 3 of the six-membered ring. The InChI key for this compound is BPXRXYWYEMPYQU-UHFFFAOYSA-N.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and can involve multiple steps. For example, one reaction did not stop after the nucleophilic addition and subsequent cyclization into 2-thioxopyrimidine moiety from the intermediate, but proceeded as a tandem nucleophilic addition – nucleophilic substitution followed by formation of thiopyrimidine and iminopyrimidine cycles.

Physical And Chemical Properties Analysis

This compound is a solid compound. Its melting point is 120-121°C. The SMILES string for this compound is S=C1C2=C(N=CN1)SC©=C2C.

Scientific Research Applications

Selective Cyclooxygenase 2 Inhibitors

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Anticancer Activity

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Pharmaceutical Intermediate

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Synthesis of Novel Derivatives

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Structure-Activity Relationship Studies

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Molecular Docking Studies

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